Cas no 2242693-89-4 (ethyl 2-{3-iodobicyclo1.1.1pentan-1-yl}acetate)

• Product Name: ethyl 2-{3-iodobicyclo1.1.1pentan-1-yl}acetate
• CAS No: 2242693-89-4
• MF: C₉H₁₃IO₂
• MW: 280.102795362473
• MDL: MFCD32702746
• CID: 5668639
• PubChem ID: 155820557
• Update Time: 2025-06-07

ethyl 2-{3-iodobicyclo1.1.1pentan-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-37374168
• Ethyl 2-(3-iodo-1-bicyclo[1.1.1]pentanyl)acetate
• 2242693-89-4
• EN300-26872486
• ethyl 2-{3-iodobicyclo[1.1.1]pentan-1-yl}acetate
• Bicyclo[1.1.1]pentane-1-acetic acid, 3-iodo-, ethyl ester
• ethyl 2-{3-iodobicyclo1.1.1pentan-1-yl}acetate

• MDL： MFCD32702746
• Inchi： 1S/C9H13IO2/c1-2-12-7(11)3-8-4-9(10,5-8)6-8/h2-6H2,1H3
• InChI Key： REAWFFILFYWVSY-UHFFFAOYSA-N
• SMILES： IC12CC(CC(=O)OCC)(C1)C2

Computed Properties

• Exact Mass: 279.99603g/mol
• Monoisotopic Mass: 279.99603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 260.9±13.0 °C(Predicted)

Additional information on ethyl 2-{3-iodobicyclo1.1.1pentan-1-yl}acetate

Research Brief on Ethyl 2-{3-Iodobicyclo[1.1.1]pentan-1-yl}acetate (CAS: 2242693-89-4): Recent Advances and Applications

Ethyl 2-{3-iodobicyclo[1.1.1]pentan-1-yl}acetate (CAS: 2242693-89-4) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This bicyclic scaffold, characterized by its unique structural features, has been explored for its potential in drug discovery, particularly in the development of novel bioactive molecules. Recent studies have highlighted its utility as a versatile intermediate in the synthesis of complex pharmacophores, owing to its reactivity and ability to undergo diverse functionalization reactions.

A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the application of ethyl 2-{3-iodobicyclo[1.1.1]pentan-1-yl}acetate in the synthesis of spirocyclic compounds with promising activity against neurodegenerative diseases. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce various aryl and heteroaryl groups, resulting in compounds that exhibited enhanced blood-brain barrier permeability and selective binding to tau protein aggregates. This work underscores the potential of this scaffold in addressing unmet medical needs in neurology.

In parallel, advancements in synthetic methodologies have expanded the accessibility of this compound. A recent *Organic Letters* publication (2024) described an improved protocol for the preparation of ethyl 2-{3-iodobicyclo[1.1.1]pentan-1-yl}acetate via photochemical iodination of the parent bicyclo[1.1.1]pentane derivative. This method offers higher yields (>85%) and reduced byproduct formation compared to traditional approaches, making it more suitable for scale-up in industrial settings.

The compound's unique three-dimensional structure has also attracted attention in fragment-based drug discovery. Researchers at several pharmaceutical companies have incorporated ethyl 2-{3-iodobicyclo[1.1.1]pentan-1-yl}acetate into their screening libraries, noting its ability to explore novel chemical space and serve as a rigid core for the development of conformationally constrained analogs. Preliminary results from these efforts suggest improved pharmacokinetic properties for several lead compounds targeting protein-protein interactions.

Looking forward, the continued exploration of ethyl 2-{3-iodobicyclo[1.1.1]pentan-1-yl}acetate appears promising, with several research groups investigating its application in radiopharmaceuticals (as an iodine-containing precursor for PET tracer development) and as a building block for bioorthogonal chemistry. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in medicinal chemistry for years to come.